molecular formula C18H20O3 B8399638 Methyl 4-benzyloxy-2-ethyl-3-methylbenzoate

Methyl 4-benzyloxy-2-ethyl-3-methylbenzoate

Cat. No. B8399638
M. Wt: 284.3 g/mol
InChI Key: QRKKKOFOLVTNCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-benzyloxy-2-ethyl-3-methylbenzoate is a useful research compound. Its molecular formula is C18H20O3 and its molecular weight is 284.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-benzyloxy-2-ethyl-3-methylbenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-benzyloxy-2-ethyl-3-methylbenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 4-benzyloxy-2-ethyl-3-methylbenzoate

Molecular Formula

C18H20O3

Molecular Weight

284.3 g/mol

IUPAC Name

methyl 2-ethyl-3-methyl-4-phenylmethoxybenzoate

InChI

InChI=1S/C18H20O3/c1-4-15-13(2)17(11-10-16(15)18(19)20-3)21-12-14-8-6-5-7-9-14/h5-11H,4,12H2,1-3H3

InChI Key

QRKKKOFOLVTNCU-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC(=C1C)OCC2=CC=CC=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

19.7 g of 4-benzyloxy-2-ethyl-3-methylbenzoic acid (D1) are dissolved in 200 ml of methanol. 5.0 ml of H2SO4 (95-98%, extra pure) are subsequently added. The reaction solution is heated under reflux at 67° C. for 18 h overnight and subsequently evaporated to ⅓ of the volume in vacuo, and 200 ml of water are added. The mixture is then extracted twice with 200 ml of ethyl acetate each time. The combined organic phases are subsequently washed with saturated NaHCO3 solution, dried over Na2SO4 and evaporated in vacuo, giving 17.5 g of the title compound as a colourless oil; MS: 285.2 (MH+); TLC: Rf=0.72 (cyclohexane/methyl tert-butyl ether 1:1 parts by volume).
Quantity
19.7 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

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